Cas no 1852030-76-2 (1-(propan-2-yl)-N-propyl-1H-pyrazole-3-sulfonamide)

• Product Name: 1-(propan-2-yl)-N-propyl-1H-pyrazole-3-sulfonamide
• CAS No: 1852030-76-2
• MF: C₉H₁₇N₃O₂S
• MW: 231.315180540085
• CID: 5907987
• PubChem ID: 165904699
• Update Time: 2025-05-25

1-(propan-2-yl)-N-propyl-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1453143
• 1852030-76-2
• 1-(propan-2-yl)-N-propyl-1H-pyrazole-3-sulfonamide

• Inchi： 1S/C9H17N3O2S/c1-4-6-10-15(13,14)9-5-7-12(11-9)8(2)3/h5,7-8,10H,4,6H2,1-3H3
• InChI Key： GHOIDKDKEBLYKJ-UHFFFAOYSA-N
• SMILES： S(C1C=CN(C(C)C)N=1)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 231.10414797g/mol
• Monoisotopic Mass: 231.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(propan-2-yl)-N-propyl-1H-pyrazole-3-sulfonamide

Recent Advances in the Study of 1-(propan-2-yl)-N-propyl-1H-pyrazole-3-sulfonamide (CAS: 1852030-76-2)

1-(propan-2-yl)-N-propyl-1H-pyrazole-3-sulfonamide (CAS: 1852030-76-2) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrazole core and sulfonamide functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1-(propan-2-yl)-N-propyl-1H-pyrazole-3-sulfonamide involves a multi-step process that includes the functionalization of the pyrazole ring and subsequent sulfonamide formation. Researchers have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring its suitability for biological studies.

Pharmacological evaluations of 1-(propan-2-yl)-N-propyl-1H-pyrazole-3-sulfonamide have revealed its activity against several biological targets. In particular, it has demonstrated inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary in vitro studies indicate that the compound may exhibit antimicrobial properties, further broadening its therapeutic scope.

Mechanistic studies have provided insights into how 1-(propan-2-yl)-N-propyl-1H-pyrazole-3-sulfonamide interacts with its biological targets. Molecular docking simulations and kinetic assays have identified key binding interactions and inhibition mechanisms, which are critical for understanding its mode of action. These findings are instrumental in guiding the design of derivatives with enhanced efficacy and selectivity.

Despite these promising results, challenges remain in the development of 1-(propan-2-yl)-N-propyl-1H-pyrazole-3-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring formulation strategies to improve the compound's pharmacokinetic profile.

In conclusion, 1-(propan-2-yl)-N-propyl-1H-pyrazole-3-sulfonamide (CAS: 1852030-76-2) represents a promising scaffold for drug discovery. Its diverse biological activities and well-characterized synthesis make it a valuable candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing challenges.